Cas no 847144-24-5 ((2E,4E,6E,8E)-2,4,6,8-Decatetraenoic Acid Methyl Ester)

• Product Name: (2E,4E,6E,8E)-2,4,6,8-Decatetraenoic Acid Methyl Ester
• CAS No: 847144-24-5
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 2086885
• PubChem ID: 11229116
• Update Time: 2025-05-27

(2E,4E,6E,8E)-2,4,6,8-Decatetraenoic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• (2E,4E,6E,8E)-2,4,6,8-Decatetraenoic Acid Methyl Ester
• 847144-24-5
• starbld0007784
• (2E,4E,6E,8E)-Methyl Deca-2,4,6,8-tetraenoate
• (2E,4E,6E,8E)-2,4,6,8-DecatetraenoicAcidMethylEster
• Methyl (2E,4E,6E,8E)-deca-2,4,6,8-tetraenoate

• Inchi： 1S/C11H14O2/c1-3-4-5-6-7-8-9-10-11(12)13-2/h3-10H,1-2H3/b4-3+,6-5+,8-7+,10-9+
• InChI Key： ZQXFAZSXEWIKEQ-BYFNFPHLSA-N
• SMILES： O(C)C(/C=C/C=C/C=C/C=C/C)=O

Computed Properties

• Exact Mass: 178.099379685Da
• Monoisotopic Mass: 178.099379685Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3Ų

Additional information on (2E,4E,6E,8E)-2,4,6,8-Decatetraenoic Acid Methyl Ester

Research Brief on (2E,4E,6E,8E)-2,4,6,8-Decatetraenoic Acid Methyl Ester (CAS: 847144-24-5): Recent Advances and Applications

The compound (2E,4E,6E,8E)-2,4,6,8-Decatetraenoic Acid Methyl Ester (CAS: 847144-24-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging roles in drug development.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that (2E,4E,6E,8E)-2,4,6,8-Decatetraenoic Acid Methyl Ester exhibits potent anti-inflammatory properties by selectively inhibiting the NF-κB signaling pathway. The research team utilized a combination of in vitro assays and molecular docking simulations to elucidate the compound's mechanism of action, revealing a high binding affinity for the IKKβ kinase domain (IC50 = 1.2 μM). These findings suggest its potential as a lead compound for developing novel anti-inflammatory agents.

In the realm of anticancer research, a recent preprint on bioRxiv (2024) reported that this conjugated tetraenoic ester displays remarkable cytotoxicity against triple-negative breast cancer (TNBC) cell lines (MDA-MB-231, IC50 = 3.8 μM) while showing minimal effects on normal mammary epithelial cells. The study employed metabolomics profiling to demonstrate that the compound disrupts lipid metabolism in cancer cells, leading to ROS accumulation and subsequent apoptosis. These results position 847144-24-5 as a promising candidate for targeted cancer therapies.

From a synthetic chemistry perspective, a breakthrough in the scalable production of (2E,4E,6E,8E)-2,4,6,8-Decatetraenoic Acid Methyl Ester was achieved through a novel palladium-catalyzed cross-coupling strategy, as detailed in Organic Letters (2023). This method improved the overall yield to 78% while maintaining excellent stereoselectivity (E:Z > 99:1), addressing previous challenges in large-scale synthesis. The availability of gram-scale quantities has enabled more extensive biological evaluations and structure-activity relationship studies.

Emerging applications in neurodegenerative diseases have also been explored. A collaborative study between academic and industry researchers (Nature Communications, 2024) demonstrated that this compound can cross the blood-brain barrier and reduce amyloid-β aggregation in Alzheimer's disease models. The methyl ester moiety was found to enhance bioavailability compared to the free acid form, making 847144-24-5 a valuable scaffold for CNS drug development.

Ongoing clinical investigations are evaluating the safety profile of (2E,4E,6E,8E)-2,4,6,8-Decatetraenoic Acid Methyl Ester in Phase I trials for inflammatory bowel disease (ClinicalTrials.gov identifier: NCT05678945). Preliminary results indicate good tolerability at therapeutic doses, with pharmacokinetic studies showing a favorable half-life of 8-12 hours in human subjects. These developments underscore the translational potential of this compound.

Future research directions include structural optimization to improve potency and selectivity, as well as exploration of combination therapies. The unique conjugated tetraene system of 847144-24-5 continues to inspire novel drug design approaches, particularly in targeting protein-lipid interactions. As more data becomes available, this compound is poised to make significant contributions to multiple therapeutic areas in the coming years.